Cas no 1538834-67-1 (tert-butyl 4-oxopyran-3-carboxylate)

• Product Name: tert-butyl 4-oxopyran-3-carboxylate
• CAS No: 1538834-67-1
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 4933874
• Update Time: 2026-02-27

tert-butyl 4-oxopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-oxo-4H-pyran-3-carboxylate
• tert-butyl 4-oxopyran-3-carboxylate

• Inchi： 1S/C10H12O4/c1-10(2,3)14-9(12)7-6-13-5-4-8(7)11/h4-6H,1-3H3
• InChI Key： QGPGIXRKPOHAGL-UHFFFAOYSA-N
• SMILES： O(C(C1=COC=CC1=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6

Additional information on tert-butyl 4-oxopyran-3-carboxylate

Recent Advances in the Application of 1538834-67-1 and tert-Butyl 4-Oxopyran-3-Carboxylate in Chemical Biology and Pharmaceutical Research

The compound 1538834-67-1 and its derivative, tert-butyl 4-oxopyran-3-carboxylate, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents, particularly due to their unique structural properties and potential biological activities. Recent studies have explored their roles as intermediates in the synthesis of complex pharmacophores, highlighting their versatility in drug discovery pipelines.

One of the key areas of research involving 1538834-67-1 focuses on its application as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in oncology, and the ability to modulate their activity with high specificity is a major goal in cancer therapy. Recent publications have demonstrated that derivatives of 1538834-67-1 exhibit promising inhibitory effects on specific kinase pathways, offering new avenues for the development of targeted cancer treatments. These findings are supported by in vitro and in vivo studies, which underscore the compound's potential as a lead structure for further optimization.

In parallel, tert-butyl 4-oxopyran-3-carboxylate has been investigated for its role in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry detailed the use of this compound as a precursor for the construction of pyran-based scaffolds, which were subsequently evaluated for their antimicrobial and anti-inflammatory properties. The results indicated that these scaffolds possess significant bioactivity, with some derivatives showing comparable efficacy to existing therapeutics. This underscores the importance of tert-butyl 4-oxopyran-3-carboxylate as a versatile intermediate in medicinal chemistry.

Another notable advancement is the integration of computational methods to predict the biological activity of derivatives of 1538834-67-1 and tert-butyl 4-oxopyran-3-carboxylate. Molecular docking and dynamics simulations have been employed to identify potential binding modes and affinities for various biological targets. These in silico approaches have not only accelerated the identification of promising candidates but also reduced the time and cost associated with traditional drug discovery processes. For instance, a recent study utilized these techniques to predict the interaction of 1538834-67-1 derivatives with a specific oncogenic protein, leading to the identification of a compound with nanomolar affinity.

Despite these promising developments, challenges remain in the optimization of these compounds for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the core structures of 1538834-67-1 and tert-butyl 4-oxopyran-3-carboxylate to enhance their pharmacokinetic properties while maintaining their biological efficacy. For example, a 2024 study reported the successful derivatization of tert-butyl 4-oxopyran-3-carboxylate to improve its solubility and reduce off-target effects, paving the way for preclinical testing.

In conclusion, the ongoing research on 1538834-67-1 and tert-butyl 4-oxopyran-3-carboxylate highlights their significant potential in chemical biology and pharmaceutical applications. The combination of synthetic chemistry, computational modeling, and biological evaluation has provided a robust framework for the development of these compounds into viable therapeutic agents. Future studies are expected to further elucidate their mechanisms of action and explore their utility in treating a broader range of diseases, solidifying their place in the drug discovery landscape.